N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• IUPAC Name: N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• InChI: InChI=1S/C19H21ClN2O4S2/c20-18-9-7-16(13-19(18)22-10-3-11-27(22,23)24)21-28(25,26)17-8-6-14-4-1-2-5-15(14)12-17/h6-9,12-13,21H,1-5,10-11H2
• InChI Key: GOIDIIHZIXZQJJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)NC3=CC(=C(C=C3)Cl)N4CCCS4(=O)=O
• Molecular Formula: C19H21ClN2O4S2
• Molecular Weight: 441.0 g/mol

Description

N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C19H21ClN2O4S2 and its molecular weight is 440.96. The purity is usually 95%.
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Scientific Research Applications

Thromboxane A2 Receptor Antagonists

Compounds structurally related to the one have been synthesized and characterized for their potential as thromboxane A2 prostanoid (TP) receptor antagonists. These compounds, through modification of the sulfonamide and tetrahydronaphthalene structure, have shown remarkably potent analogues, indicating their promise for the development of antithromboxane therapies (Wang et al., 2014).

Anticancer Activity

Another area of application involves the synthesis and structural characterization of derivatives for their cytotoxic activity against human cancer cell lines. Compounds with a similar sulfonamide structure have demonstrated potent cytotoxic activity, particularly against A549, HeLa, and MCF-7 cancer cell lines, highlighting their potential as anticancer agents (Ravichandiran et al., 2019).

Carbonic Anhydrase Inhibition

Sulfonamide derivatives derived from aminoindanes and aminotetralins, closely related to the specified compound, have been synthesized and evaluated for their inhibitory effects on human carbonic anhydrase isozymes. These studies contribute to the understanding of sulfonamide derivatives as potential therapeutic agents for conditions where carbonic anhydrase inhibition is beneficial (Akbaba et al., 2014).

Herbicidal Activity

Research on optically active sulfonamide derivatives indicates their potential as herbicidally active compounds. The structure-activity relationship studies of these compounds reveal the importance of stereochemistry in their herbicidal effectiveness, suggesting applications in agricultural chemistry (Hosokawa et al., 2001).